Cas no 1690855-35-6 (N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine)

• Product Name: N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine
• CAS No: 1690855-35-6
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 4777560
• PubChem ID: 84076076
• Update Time: 2025-11-06

N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C6H12N4/c1-10-5-2-6(9-10)8-4-3-7/h2,5H,3-4,7H2,1H3,(H,8,9)
• InChI Key： UBMVEIKIZGKSLK-UHFFFAOYSA-N
• SMILES： N(C1C=CN(C)N=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.7
• XLogP3: -0.4
• Topological Polar Surface Area: 55.9

Additional information on N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine

Introduction to N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine (CAS No. 1690855-35-6)

N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine (CAS No. 1690855-35-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEPMA, is characterized by its unique structural features, which include an aminoethyl group and a substituted pyrazole ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine is represented by the formula C₇H₁₂N₄. The compound's molecular weight is 148.19 g/mol, and it exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of biochemical assays and in vitro studies.

Recent research has highlighted the potential of N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound possesses significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that AEPMA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In the context of cancer research, N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine has shown promise as a potential anticancer agent. A 2023 study published in Cancer Research reported that AEPMA can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its anti-inflammatory and anticancer properties, N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that AEPMA can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine have also been studied to evaluate its suitability for therapeutic applications. Preclinical studies have shown that AEPMA has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours in rodents. These findings suggest that it can be effectively administered orally or via other routes, making it a promising candidate for further clinical development.

In addition to its therapeutic potential, N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine has been explored for its use as a building block in the synthesis of more complex molecules. Its reactive amino groups and pyrazole ring provide multiple sites for functionalization, allowing chemists to modify the compound to enhance its biological activity or improve its pharmacological properties. This versatility has led to its use in combinatorial chemistry approaches to discover new drug candidates.

The safety profile of N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine has been evaluated through various toxicological studies. These studies have generally shown that AEPMA is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-(2-Aminoethyl)-1-methyl-1H-pyrazol-3-amine (CAS No. 1690855-35-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, paving the way for future advancements in drug discovery and development.